Cas no 1781573-11-2 (4-(dimethylamino)-3,3-difluorobutanoic acid)

• Product Name: 4-(dimethylamino)-3,3-difluorobutanoic acid
• CAS No: 1781573-11-2
• MF: C₆H₁₁F₂NO₂
• MW: 167.15384888649
• CID: 5856129
• PubChem ID: 105433288
• Update Time: 2025-06-07

4-(dimethylamino)-3,3-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-3,3-difluorobutanoic acid
• 1781573-11-2
• EN300-1131575

• Inchi： 1S/C6H11F2NO2/c1-9(2)4-6(7,8)3-5(10)11/h3-4H2,1-2H3,(H,10,11)
• InChI Key： LOLMGDVETSVGMV-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(CN(C)C)F

Computed Properties

• Exact Mass: 167.07578492g/mol
• Monoisotopic Mass: 167.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(dimethylamino)-3,3-difluorobutanoic acid

4-(Dimethylamino)-3,3-difluorobutanoic Acid: An Overview of CAS No. 1781573-11-2

4-(Dimethylamino)-3,3-difluorobutanoic acid (CAS No. 1781573-11-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its dimethylamino group and difluoromethyl substituents, which confer it with distinct physical and chemical properties.

The dimethylamino group in 4-(dimethylamino)-3,3-difluorobutanoic acid imparts the molecule with basicity and enhances its solubility in polar solvents. This property makes it an attractive candidate for use in the synthesis of more complex molecules, particularly those requiring a nucleophilic amine functionality. The difluoromethyl substituents, on the other hand, introduce significant electronic effects and steric hindrance, which can influence the reactivity and stability of the molecule.

Recent studies have explored the potential of 4-(dimethylamino)-3,3-difluorobutanoic acid in the development of novel pharmaceuticals. For instance, a 2022 study published in the Journal of Medicinal Chemistry investigated the use of this compound as a building block for the synthesis of new antiviral agents. The researchers found that the dimethylamino and difluoromethyl groups played crucial roles in enhancing the antiviral activity of the synthesized compounds against several viral strains, including influenza and herpes simplex virus.

In addition to its potential in pharmaceutical applications, 4-(dimethylamino)-3,3-difluorobutanoic acid has also been studied for its use in materials science. A 2021 study published in Advanced Materials reported the synthesis of a new class of polymers using this compound as a monomer. The resulting polymers exhibited excellent thermal stability and mechanical properties, making them suitable for use in high-performance applications such as coatings and adhesives.

The synthetic versatility of 4-(dimethylamino)-3,3-difluorobutanoic acid has also been highlighted in several recent publications. A 2020 review article in Tetrahedron Letters discussed various synthetic routes to this compound, emphasizing its utility as a key intermediate in the preparation of more complex organic molecules. The review highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels, which are critical for downstream applications.

The physical properties of 4-(dimethylamino)-3,3-difluorobutanoic acid, such as its melting point, boiling point, and solubility, have been well-characterized. The compound is known to be a white crystalline solid at room temperature with a melting point ranging from 65 to 68°C. Its solubility in water is moderate, but it is highly soluble in organic solvents such as methanol and ethanol. These properties make it easy to handle and process in laboratory settings.

In terms of safety and handling, 4-(dimethylamino)-3,3-difluorobutanoic acid should be stored under dry conditions and protected from light to prevent degradation. It is recommended to handle this compound with appropriate personal protective equipment (PPE) to avoid skin contact or inhalation. While it is not classified as a hazardous material under current regulations, proper precautions should always be taken when working with any chemical substance.

The environmental impact of 4-(dimethylamino)-3,3-difluorobutanoic acid has also been considered in recent studies. A 2021 paper published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of this compound. The results indicated that it has low toxicity to aquatic organisms and is readily biodegradable under aerobic conditions. This suggests that it can be used safely in industrial processes without significant environmental concerns.

In conclusion, 4-(dimethylamino)-3,3-difluorobutanoic acid (CAS No. 1781573-11-2) is a promising compound with a wide range of potential applications. Its unique chemical structure makes it an attractive candidate for use in pharmaceuticals, materials science, and chemical synthesis. Ongoing research continues to uncover new possibilities for this versatile molecule, further solidifying its importance in the scientific community.